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Compound of Interest

Compound Name: (Triisopropylsilyl)acetylene

Cat. No.: B1226034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

of ethynyltriisopropylsilane (TIPS acetylene). Adherence to these guidelines is critical for

ensuring the safety of laboratory personnel and the integrity of experimental outcomes.

Ethynyltriisopropylsilane is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2][3] Proper handling and storage are paramount to mitigate these risks.

Hazard Identification and Classification
Ethynyltriisopropylsilane is classified as a hazardous chemical.[1] The primary hazards are its

flammability and its potential to cause irritation to the skin, eyes, and respiratory system.[1][4]

[5]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[6]

H315: Causes skin irritation.[1][3][6]

H319: Causes serious eye irritation.[1][3][6]

H335: May cause respiratory irritation.[2][3][6]

Signal Word: Warning[1][6]
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Physicochemical and Safety Data
A summary of the key quantitative data for ethynyltriisopropylsilane is presented in the table

below for easy reference.

Property Value

Molecular Formula C11H22Si

Molecular Weight 182.38 g/mol

Appearance Clear, colorless liquid[6]

Boiling Point 50-52 °C / 0.6 mmHg[3][4][6]

Melting Point 50-51 °C[4][6]

Flash Point 56 °C (132.8 °F) - closed cup[3][6]

Density 0.813 g/mL at 25 °C[3][4][6]

Solubility Miscible with organic solvents[4][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling

ethynyltriisopropylsilane. All personnel must be trained in the proper use and limitations of their

protective equipment.
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Protection Type Required Equipment
Key Specifications & Best
Practices

Eye & Face Protection
Chemical Splash Goggles &

Face Shield

Goggles must be tightly fitting

and meet ANSI Z87.1

standards. A face shield should

be worn over the goggles for

additional protection against

splashes.[1][7][8] Do not wear

contact lenses when handling

this chemical.[8]

Skin & Body Protection Chemical-Resistant Gloves

Use Neoprene or Nitrile rubber

gloves.[8] It is recommended

to double-glove and change

gloves immediately upon any

sign of contamination.[8]

Flame-Resistant (FR) Lab

Coat

A lab coat made of a material

like Nomex® should be worn

over cotton clothing.[8]

Polyester or acrylic fabrics

should be avoided. The lab

coat must be fully buttoned.[8]

Full-Length Pants & Closed-

Toe Shoes

Pants and shoes must cover

the legs and entire foot to

prevent any skin exposure.[8]

Respiratory Protection NIOSH-Approved Respirator

A full-face respirator with an

organic vapor/acid gas

cartridge (Type A Brown

conforming to EN14387) is

required if working outside of a

certified chemical fume hood

or if exposure limits may be

exceeded.[1][8]
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Safe Handling and Storage
Handling:

All operations involving ethynyltriisopropylsilane must be conducted within a certified

chemical fume hood to control vapor exposure.[8]

Use only non-sparking tools and explosion-proof equipment.[1][5][9][10]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][10]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][5]

Wash face, hands, and any exposed skin thoroughly after handling.[1][10]

Storage:

Store in a well-ventilated place. Keep the container tightly closed.[1][10]

Store in a cool, dry place under an inert gas (nitrogen or Argon) at 2-8°C.[4][6]

Keep away from incompatible materials such as strong oxidizing agents, water, and heavy

metals.[1]

Store locked up.[1][2]

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1]

[10] If the person feels unwell, call a POISON

CENTER or doctor.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes.[1][10] If skin irritation occurs, get

medical advice/attention.[1][10] Wash

contaminated clothing before reuse.[1][10]

Eye Contact

Rinse cautiously with water for several minutes.

[1][10] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[1][10] If eye irritation persists, get

medical advice/attention.[1][10]

Ingestion
Do NOT induce vomiting.[10] Wash mouth out

with water.[5] Get medical attention.[5][10]

Firefighting Measures
Suitable Extinguishing Media: Use CO2, dry chemical, or foam.[1] Water spray can be used

to cool closed containers.[10]

Unsuitable Extinguishing Media: No information available.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[1][10] Containers may explode when

heated.[1][10]

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and

Silicon dioxide.[1][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][9][10]
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Experimental Protocols and Workflows
A typical experimental workflow involving ethynyltriisopropylsilane, such as a deprotection

reaction to yield a terminal alkyne, would involve the following key steps, each with its own

safety considerations.

Caption: A typical experimental workflow for a reaction involving ethynyltriisopropylsilane.

Detailed Methodology for a Key Experiment: Deprotection of Ethynyltriisopropylsilane

This protocol describes the removal of the triisopropylsilyl (TIPS) protecting group to generate a

terminal alkyne.

Preparation:

Ensure all necessary PPE is worn correctly.

Verify that the chemical fume hood has adequate airflow.

In the fume hood, dissolve the TIPS-protected alkyne in a suitable solvent (e.g.,

tetrahydrofuran, THF).

Reaction:

Cool the solution in an ice bath.

Slowly add a deprotecting agent, such as tetrabutylammonium fluoride (TBAF), to the

reaction mixture.

Allow the reaction to stir at room temperature and monitor its progress using an

appropriate analytical technique (e.g., thin-layer chromatography, TLC).

Work-up and Purification:

Once the reaction is complete, quench the reaction by adding water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).
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Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., sodium

sulfate), filter, and concentrate under reduced pressure.

Purify the crude product using flash column chromatography.

Cleanup:

Decontaminate all glassware with an appropriate solvent.

Dispose of all chemical waste in properly labeled containers according to institutional

guidelines.

Logical Relationship of Safety Precautions
The following diagram illustrates the logical flow of safety precautions, from initial hazard

assessment to emergency response.
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Caption: Logical workflow of safety precautions for handling ethynyltriisopropylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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